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Compound of Interest

Compound Name:
4-O-Methyldopamine

hydrochloride

Cat. No.: B053749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-O-Methyldopamine hydrochloride, a derivative of the neurotransmitter dopamine, is a

compound of significant interest in pharmacological and neuroscience research. As a

metabolite of dopamine, it holds potential for elucidating novel pathways in neurotransmission

and for the development of therapeutic agents targeting the central nervous and cardiovascular

systems. This technical guide provides a comprehensive overview of 4-O-Methyldopamine
hydrochloride, including its chemical synonyms, physicochemical properties, detailed

experimental protocols for its study, and an exploration of its potential biological signaling

pathways.

Chemical Synonyms and Identifiers
For clarity and cross-referencing in research, 4-O-Methyldopamine hydrochloride is known

by several alternative names and identifiers.
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Type Identifier

Systematic Name
5-(2-aminoethyl)-2-methoxyphenol

hydrochloride

Alternative Names 4-Methoxytyramine hydrochloride[1][2]

3-Hydroxy-4-methoxyphenethylamine

hydrochloride[1]

4-Methoxy-3-hydroxyphenethylamine

hydrochloride[3]

2-(3-Hydroxy-4-methoxyphenyl)ethanamine

hydrochloride[4]

5-(2-Aminoethyl)-2-methoxyphenol

Hydrochloride[4][5]

Phenol, 5-(2-aminoethyl)-2-methoxy-,

hydrochloride (1:1)[4]

Dopamine Hydrochloride - Impurity A

(Hydrochloride Salt)[4]

CAS Number 645-33-0[6]

Molecular Formula C₉H₁₃NO₂ · HCl[6]

Molecular Weight 203.67 g/mol [2]

Physicochemical Properties
Understanding the physicochemical properties of 4-O-Methyldopamine hydrochloride is

crucial for its handling, formulation, and interpretation in experimental settings.
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Property Value Source

Melting Point 207-211 °C [6]

Solubility

DMF: 5 mg/mLDMSO: 5

mg/mLPBS (pH 7.2): 10

mg/mLEthanol: Slightly soluble

[7]

Appearance Solid [7]

pKa (Predicted) Amine: ~10.5Phenol: ~9.5 N/A

LogP (Predicted) ~1.2 N/A

Spectral Data
Spectral analysis is essential for the identification and characterization of 4-O-
Methyldopamine hydrochloride.

Technique Data Highlights

Mass Spectrometry

Fragmentation patterns would likely show a

prominent molecular ion peak and characteristic

fragments resulting from cleavage of the

ethylamine side chain.

Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit

characteristic peaks for the phenolic -OH,

aromatic C-H, amine N-H, and C-O ether

stretches.

¹H NMR Spectroscopy

The proton NMR spectrum would show distinct

signals for the aromatic protons, the methylene

protons of the ethylamine side chain, and the

methoxy group protons.

¹³C NMR Spectroscopy

The carbon NMR spectrum would display

signals corresponding to the aromatic carbons,

the ethylamine side chain carbons, and the

methoxy carbon.
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Experimental Protocols
This section details methodologies for key experiments that have been or could be conducted

to investigate the biological effects of 4-O-Methyldopamine hydrochloride.

Cell Viability Assay in SH-SY5Y Neuroblastoma Cells
This protocol is designed to assess the cytotoxic effects of 4-O-Methyldopamine
hydrochloride on the human neuroblastoma cell line SH-SY5Y.

Materials:

SH-SY5Y cells

Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1%

penicillin-streptomycin

4-O-Methyldopamine hydrochloride

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent

Dimethyl sulfoxide (DMSO)

96-well plates

CO₂ incubator (37°C, 5% CO₂)

Microplate reader

Procedure:

Cell Seeding: Seed SH-SY5Y cells into 96-well plates at a density of 1 x 10⁴ cells per well

and incubate for 24 hours.

Treatment: Prepare various concentrations of 4-O-Methyldopamine hydrochloride in

culture medium. Replace the existing medium with the treatment solutions and incubate for a

specified period (e.g., 24, 48, or 72 hours).
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MTT Assay: Add MTT solution to each well and incubate for 4 hours at 37°C. The viable cells

will reduce the yellow MTT to purple formazan crystals.

Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the

formazan crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Analysis: Express cell viability as a percentage of the control (untreated cells).

Measurement of Blood Pressure in Rodents
This protocol describes the invasive measurement of blood pressure in rats or mice following

the administration of 4-O-Methyldopamine hydrochloride.

Materials:

Wistar rats or C57BL/6 mice

4-O-Methyldopamine hydrochloride

Anesthetic (e.g., urethane or a ketamine/xylazine cocktail)

Saline solution (with heparin)

Pressure transducer and data acquisition system

Catheters

Surgical instruments

Procedure:

Anesthesia: Anesthetize the animal according to approved institutional protocols.

Catheterization: Surgically implant a catheter into the carotid artery or femoral artery. The

catheter is filled with heparinized saline to prevent clotting and connected to a pressure

transducer.
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Stabilization: Allow the animal to stabilize for a period to obtain a baseline blood pressure

reading.

Drug Administration: Administer 4-O-Methyldopamine hydrochloride intravenously or

intraperitoneally.

Data Recording: Continuously record the arterial blood pressure using the data acquisition

system.

Analysis: Analyze the changes in systolic, diastolic, and mean arterial pressure from the

baseline following drug administration.

Assessment of Tremors and Rigidity in Mice
This protocol outlines a method to evaluate the induction of motor side effects like tremors and

rigidity in mice treated with 4-O-Methyldopamine hydrochloride.

Materials:

C57BL/6 mice

4-O-Methyldopamine hydrochloride

Observation chamber

Scoring system for tremors and rigidity

Procedure:

Habituation: Place the mice in the observation chamber for a period to allow them to

acclimate to the environment.

Drug Administration: Administer 4-O-Methyldopamine hydrochloride via an appropriate

route (e.g., intraperitoneal injection).

Observation: Observe the mice for the onset, duration, and severity of tremors and rigidity at

specific time points after administration.
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Scoring: Use a standardized scoring system to quantify the observed motor effects. For

example, a scale from 0 (no tremor) to 3 (severe, continuous tremor) can be used. Rigidity

can be assessed by measuring resistance to passive limb movement.

Analysis: Compare the scores of the treated group to a vehicle-treated control group.

Potential Signaling Pathways and Mechanism of
Action
The precise signaling pathways and mechanism of action of 4-O-Methyldopamine
hydrochloride are not yet fully elucidated. However, based on its structural similarity to

dopamine and related compounds like methyldopa, several potential pathways can be

hypothesized.

Adrenergic Receptor Signaling
Given that the related compound methyldopa is known to be an alpha-2 adrenergic receptor

agonist, it is plausible that 4-O-Methyldopamine hydrochloride could also interact with

adrenergic receptors.[8][9] Activation of presynaptic α2-adrenergic receptors in the central

nervous system leads to a decrease in sympathetic outflow, resulting in reduced blood

pressure.

4-O-Methyldopamine_HCl

Alpha2_Adrenergic_Receptor

Binds to

Presynaptic_Neuron

Inhibition_of_Norepinephrine_Release
Activates

Reduced_Sympathetic_Outflow Lowered_Blood_Pressure

Click to download full resolution via product page

Caption: Hypothetical adrenergic signaling pathway for 4-O-Methyldopamine HCl.

Dopaminergic System Modulation
As a dopamine derivative, 4-O-Methyldopamine hydrochloride may directly or indirectly

modulate the dopaminergic system. It could potentially interact with dopamine receptors (D1-

like and D2-like families) or affect dopamine synthesis, reuptake, or metabolism. Its effects on
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motor function, such as inducing tremors, suggest a possible interaction with the nigrostriatal

dopamine pathway.

Presynaptic Dopaminergic Neuron Postsynaptic Neuron

Dopamine_Synthesis Dopamine_Reuptake_Transporter Dopamine_Receptors

Cellular_Response

4-O-Methyldopamine_HCl

Modulation? Interaction? Interaction?

Click to download full resolution via product page

Caption: Potential points of interaction of 4-O-Methyldopamine HCl in the dopaminergic

synapse.

Conclusion
4-O-Methyldopamine hydrochloride is a valuable research compound with the potential to

impact our understanding of neuropharmacology and cardiovascular regulation. This guide has

provided a foundational overview of its chemical properties, methodologies for its biological

investigation, and hypothesized mechanisms of action. Further research is warranted to fully

elucidate its pharmacological profile and therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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